Cas no 1269189-15-2 (2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride)

2-(1-Methylpyrazol-3-yl)piperidine dihydrochloride is a heterocyclic organic compound featuring a piperidine core substituted with a 1-methylpyrazol-3-yl group, presented as its dihydrochloride salt for enhanced stability and solubility. This derivative is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate or bioactive scaffold. The dihydrochloride form ensures improved handling and storage characteristics, making it suitable for synthetic applications requiring precise stoichiometry. Its structural motifs are relevant for the development of ligands or modulators targeting central nervous system (CNS) receptors or enzyme systems. The compound's defined salt form facilitates reproducibility in experimental settings.
2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride structure
1269189-15-2 structure
Product Name:2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride
CAS No:1269189-15-2
MF:C9H17Cl2N3
MW:238.157379865646
CID:5216957
Update Time:2025-06-14

2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Methyl-1H-pyrazol-3-yl)piperidine dihydrochloride
    • 2-(1-Methyl-1H-pyrazol-3-yl)piperidinedihydrochloride
    • 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride
    • Inchi: 1S/C9H15N3.2ClH/c1-12-7-5-9(11-12)8-4-2-3-6-10-8;;/h5,7-8,10H,2-4,6H2,1H3;2*1H
    • InChI Key: DAYUTANLBBVLCE-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1CCCCC1C1C=CN(C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Topological Polar Surface Area: 29.8

2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM492088-100mg
2-(1-Methyl-1H-pyrazol-3-yl)piperidinedihydrochloride
1269189-15-2 97%
100mg
$*** 2023-03-29
Chemenu
CM492088-250mg
2-(1-Methyl-1H-pyrazol-3-yl)piperidinedihydrochloride
1269189-15-2 97%
250mg
$*** 2023-03-29
Chemenu
CM492088-1g
2-(1-Methyl-1H-pyrazol-3-yl)piperidinedihydrochloride
1269189-15-2 97%
1g
$*** 2023-03-29
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD590142-100mg
2-(1-Methyl-1H-pyrazol-3-yl)piperidine dihydrochloride
1269189-15-2 97%
100mg
¥9586.0 2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD590142-250mg
2-(1-Methyl-1H-pyrazol-3-yl)piperidine dihydrochloride
1269189-15-2 97%
250mg
¥14374.0 2023-04-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD590142-1g
2-(1-Methyl-1H-pyrazol-3-yl)piperidine dihydrochloride
1269189-15-2 97%
1g
¥35940.0 2023-04-03

2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride Related Literature

Additional information on 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride

Comprehensive Overview of 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride (CAS No. 1269189-15-2)

2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride (CAS No. 1269189-15-2) is a chemically significant compound with broad applications in pharmaceutical research and organic synthesis. Its unique structure, combining a piperidine ring with a methylpyrazole moiety, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in neurological and metabolic disorders.

The compound's dihydrochloride salt form enhances its solubility and stability, which is critical for laboratory and industrial applications. With the growing demand for novel heterocyclic compounds in medicinal chemistry, 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride has gained attention for its potential as a building block in the synthesis of bioactive molecules. Its relevance is further highlighted by the rise in searches for "piperidine derivatives" and "pyrazole-based pharmaceuticals," reflecting the scientific community's focus on innovative drug design.

Recent advancements in AI-driven drug discovery have spurred interest in compounds like 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride, as computational models predict their interactions with enzymes and receptors. This aligns with trending topics such as "machine learning in chemistry" and "high-throughput screening," where researchers seek efficient ways to identify promising candidates. The compound's structural features also make it a subject of study in fragment-based drug design, a strategy gaining traction in modern pharmacology.

From a synthetic perspective, 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride offers opportunities for regioselective functionalization, enabling the creation of diverse analogs. This flexibility is crucial for optimizing pharmacokinetic properties, a key concern in drug development. Queries like "how to modify piperidine scaffolds" and "pyrazole reactivity in medicinal chemistry" underscore the need for detailed insights into such compounds.

In summary, 2-(1-methylpyrazol-3-yl)piperidine:dihydrochloride (CAS No. 1269189-15-2) represents a valuable tool for researchers exploring small-molecule therapeutics and chemical biology. Its combination of a piperidine backbone and methylpyrazole substituent positions it at the intersection of multiple cutting-edge research areas, ensuring its continued relevance in scientific innovation.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.